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Cat. No.: B083711 Get Quote

An In-depth Technical Guide to the Safety and Handling of (1,4-Dimethylpiperazin-2-
yl)methanol

Disclaimer: Information regarding (1,4-Dimethylpiperazin-2-yl)methanol is limited. This guide

supplements available data with information from structurally similar compounds, namely 1,4-

Dimethylpiperazine and various (piperazin-2-yl)methanol derivatives, to provide a

comprehensive safety and handling framework. All procedures should be conducted with a

thorough risk assessment for the specific experimental conditions.

Introduction
(1,4-Dimethylpiperazin-2-yl)methanol, with CAS number 14675-44-6, is a substituted

piperazine derivative.[1][2][3][4] Its structure, featuring a piperazine ring with methyl and

hydroxymethyl functional groups, makes it a valuable building block in chemical synthesis.[5]

Specifically, it serves as a crucial organic intermediate in the development of novel materials

and pharmaceutical compounds.[5] Given its intended use in research and development

settings, a thorough understanding of its safety profile and handling requirements is paramount

for the protection of laboratory personnel.[1]

Hazard Identification and Classification
While a detailed hazard profile for (1,4-Dimethylpiperazin-2-yl)methanol is not extensively

documented, the available safety data sheet and analysis of its structural analogs indicate
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several potential hazards.[1] The primary hazards are associated with its piperazine core and

N-methyl and alcohol functional groups.

Based on analogous compounds like 1,4-Dimethylpiperazine, this compound should be treated

as potentially flammable, corrosive, and harmful if swallowed.[6][7][8][9]

Table 1: Hazard Classification of (1,4-Dimethylpiperazin-2-yl)methanol and Related

Compounds

Hazard Statement

(1,4-
Dimethylpiperazin-
2-yl)methanol
(Presumed)

1,4-
Dimethylpiperazine

(Piperazin-2-
yl)methanol
Derivatives
(General)

Flammability
Flammable liquid and

vapor

H225: Highly

flammable liquid and

vapor[6][8][9]

Generally combustible

solids or liquids[10]

Acute Toxicity (Oral) Harmful if swallowed
H302: Harmful if

swallowed[6][8][9]

H302: Harmful if

swallowed[10]

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage

H314: Causes severe

skin burns and eye

damage[6][8][9]

H315: Causes skin

irritation

Serious Eye

Damage/Irritation

Causes serious eye

damage

H314: Causes severe

skin burns and eye

damage[6][8][9]

H318: Causes serious

eye damage

Skin Sensitization
May cause an allergic

skin reaction

H317: May cause an

allergic skin

reaction[6]

May cause an allergic

skin reaction

Respiratory Irritation
May cause respiratory

irritation

May cause respiratory

irritation[7]

H335: May cause

respiratory irritation

Physical and Chemical Properties
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Quantitative physical and chemical data for (1,4-Dimethylpiperazin-2-yl)methanol are not

readily available. The table below includes data for the compound where available and for its

parent structure, 1,4-dimethylpiperazine, to provide an estimate of its properties.

Table 2: Physical and Chemical Properties

Property
(1,4-Dimethylpiperazin-2-
yl)methanol

1,4-Dimethylpiperazine

Molecular Formula C7H16N2O[3] C6H14N2[8][11]

Molecular Weight 144.22 g/mol [3] 114.19 g/mol [8][9]

Appearance Not specified (likely a liquid) Clear liquid[11]

Boiling Point Not specified 131-133 °C[8][11]

Density Not specified 0.844 g/mL at 25 °C[8]

Flash Point Not specified 20-21 °C[8][11]

CAS Number 14675-44-6[1][2][3] 106-58-1[6][7][8]

Handling, Storage, and Disposal
4.1 Safe Handling

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[1][7]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat, chemical-resistant gloves (e.g., nitrile), and tight-sealing safety goggles.[1][7] A face

shield may be necessary for splash protection.[7]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

[7][12] Use non-sparking, explosion-proof tools and equipment.[1][7][12]

Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharges, which can ignite flammable vapors.[6][7]
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General Hygiene: Avoid contact with skin and eyes.[1] Do not breathe mist, vapors, or spray.

[7] Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in the work area.[6]

4.2 Storage

Conditions: Store in a cool, dry, and well-ventilated place away from incompatible materials.

[6][7][12]

Containers: Keep containers tightly closed to prevent moisture absorption and leakage.[6][7]

[12] Store in the original container in an approved flame-proof area.[6]

Incompatible Materials: Avoid storage with strong oxidizing agents and strong acids.[7][12]

4.3 Disposal

Procedure: Dispose of waste material in accordance with local, state, and federal

regulations. Adhered or collected material should be promptly disposed of.[1]

Containers: Empty containers may retain explosive vapors and should be handled with care.

[6] Do not cut, drill, grind, or weld on or near containers.[6]

First Aid and Emergency Procedures
Table 3: First Aid Measures
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Exposure Route Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[7][11]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[6]

[7][11]

Inhalation

Remove victim to fresh air and keep at rest in a

comfortable position for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[6][7][11]

Ingestion

Do NOT induce vomiting. Rinse mouth. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[7]

[12]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[11]

Hazards: Vapors may form explosive mixtures with air and can travel to a source of ignition

and flash back.[7] Containers may explode when heated.[7] Thermal decomposition can

release irritating gases and vapors, including nitrogen oxides (NOx) and carbon monoxide

(CO).[7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7]

Experimental Protocols
6.1 General Workflow for Handling a Novel Chemical
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The following diagram illustrates a standard workflow for safely handling a new chemical

compound like (1,4-Dimethylpiperazin-2-yl)methanol in a research setting.

General Workflow for Handling a Novel Chemical Compound

Receipt & Initial Inspection

Log into Chemical Inventory

Check for damage

Review Safety Data Sheet (SDS)

Link SDS

Conduct Risk Assessment

Identify hazards

Prepare Work Area & PPE

Define controls

Transfer to Fume Hood

Perform Experiment

Use appropriate
equipment

Decontaminate & Clean Up

Post-reaction

Store Compound Properly

Remaining material

Segregate & Label Waste

Byproducts & contaminated items

For future use

Dispose of Waste

Follow institutional
protocol

Click to download full resolution via product page

Caption: Workflow for safe chemical handling from receipt to disposal.
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6.2 Hypothetical Synthesis Protocol

A specific synthesis for (1,4-Dimethylpiperazin-2-yl)methanol is not publicly detailed.

However, a plausible route could be adapted from related piperazine alkylations. A general,

hypothetical protocol is provided below for illustrative purposes only. This is not a validated

procedure.

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, dropping

funnel, and a nitrogen inlet.

Starting Material: Dissolve piperazine-2-ylmethanol in a suitable solvent (e.g., methanol).

Reaction: Cool the solution in an ice bath. Add an aqueous solution of formaldehyde

dropwise, followed by formic acid (Eschweiler-Clarke reaction conditions) to achieve N-

methylation.

Workup: After the reaction is complete (monitored by TLC or LC-MS), neutralize the mixture

carefully with a base (e.g., sodium bicarbonate).

Extraction: Extract the product into an organic solvent (e.g., dichloromethane).

Purification: Dry the organic layer, concentrate it under reduced pressure, and purify the

crude product using column chromatography or distillation.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as NMR and mass spectrometry.

Potential Biological Activity and Signaling Pathways
Piperazine derivatives are common scaffolds in drug discovery. While the specific biological

targets of (1,4-Dimethylpiperazin-2-yl)methanol are not documented, related structures have

shown activity in various pathways. For instance, novel ferrostatin-1 (Fer-1) derivatives

incorporating a 1,4-diformyl-piperazine structure have been synthesized as potent inhibitors of

ferroptosis.[13]

Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid peroxidation.

The glutathione peroxidase 4 (GPX4) enzyme is a key regulator of this process. The diagram
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below illustrates this pathway and the potential role of a piperazine-based inhibitor.

Ferroptosis Signaling Pathway and Inhibition

Cell Membrane

Lipid Peroxidation
(Lipid ROS)

Ferroptosis
(Cell Death)

Induces

GPX4 Enzyme

Inhibits

Oxidized Glutathione
(GSSG)

 Produces

Glutathione
(GSH)

 Co-factor

Piperazine-Based
Ferroptosis Inhibitor
(e.g., Compound 24)

Inhibits

Click to download full resolution via product page

Caption: Inhibition of ferroptosis by targeting lipid peroxidation.

In this pathway, the piperazine derivative acts to reduce intracellular reactive oxygen species

(ROS), thereby preventing the lipid peroxidation that leads to cell death.[13] This highlights a

potential area of investigation for (1,4-Dimethylpiperazin-2-yl)methanol in diseases

associated with ferroptosis, such as cardiovascular diseases.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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